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Compound of Interest

Compound Name: 1-Boc-4-(4-bromobutyl)piperidine

Cat. No.: B123925

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical properties of 1-
Boc-4-(4-bromobutyl)piperidine (CAS No. 142355-81-5), a key intermediate in
pharmaceutical synthesis. This document is intended for researchers, scientists, and drug
development professionals, offering a structured presentation of quantitative data, detailed
experimental protocols for property determination, and logical workflows to guide its
characterization and application. The piperidine moiety is a prevalent scaffold in numerous
biologically active compounds, making a thorough understanding of its derivatives essential for
the design and development of novel therapeutics.

Introduction

1-Boc-4-(4-bromobutyl)piperidine, also known as tert-butyl 4-(4-bromobutyl)piperidine-1-
carboxylate, is a valuable bifunctional building block in medicinal chemistry. The tert-
butoxycarbonyl (Boc) protecting group on the piperidine nitrogen enhances its stability and
allows for controlled reactions at other sites of the molecule. The terminal bromoalkyl chain
provides a reactive handle for a variety of nucleophilic substitution reactions, enabling the facile
introduction of the piperidinylbutyl moiety into larger molecular scaffolds. This versatility makes
it a crucial intermediate in the synthesis of a wide range of compounds with potential
therapeutic applications.
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Physical Properties

A summary of the available quantitative physical data for 1-Boc-4-(4-bromobutyl)piperidine is
presented in Table 1. It is important to note that while some properties have been
experimentally determined and reported, others, such as melting point and specific solubility
data, are not readily available in the public domain and would require experimental
determination.

Property Value Source
CAS Number 142355-81-5 [1]
Molecular Formula C14H26BrNO2 N/A
Molecular Weight 320.27 g/mol N/A
Physical Form Colorless liquid N/A
Boiling Point 364.9 °C at 760 mmHg [2]
Density 1.192 g/cm3 [2]
Flash Point 1745 °C [2]
Vapor Pressure 0 mmHg at 25 °C [2]
Melting Point Data not available [2]
Solubility Data not available [2]

Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of
key physical properties of 1-Boc-4-(4-bromobutyl)piperidine. These protocols are based on
standard laboratory techniques and can be adapted as needed.

Determination of Boiling Point (Micro-scale Method)

Given the high boiling point of 1-Boc-4-(4-bromobutyl)piperidine, a micro-scale method is
recommended to minimize the amount of substance required.[3][4]
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Apparatus:

Thiele tube or melting point apparatus with boiling point determination accessory

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Procedure:

Add 0.5-1 mL of 1-Boc-4-(4-bromobutyl)piperidine to the small test tube.
e Place the capillary tube, open end down, into the test tube containing the sample.

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

o Place the assembly into the Thiele tube containing mineral oil, ensuring the oil level is above
the sample but below the top of the test tube.

o Heat the side arm of the Thiele tube gently and evenly.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

» Continue heating until a steady stream of bubbles is observed, then remove the heat source.

e The liquid will begin to cool. The boiling point is the temperature at which the bubbling stops
and the liquid just begins to be drawn back into the capillary tube.[5]

e Record the temperature. For accuracy, repeat the determination at least twice and calculate
the average.
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Determination of Density (Pychometer Method)

The density of a liquid can be accurately determined using a pychometer or a specific gravity
bottle.

Apparatus:

e Pycnometer (e.g., 10 mL) with a stoppered capillary
¢ Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

e Thermometer

« Distilled water

» Acetone or other volatile solvent for cleaning

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.
o Weigh the empty, dry pycnometer (ma).

« Fill the pycnometer with distilled water and place it in the constant temperature water bath
(e.g., 25 °C) until it reaches thermal equilibrium. Ensure the water level is at the top of the
capillary.

» Remove the pycnometer from the bath, carefully dry the outside, and weigh it (mz).
o Empty the pycnometer, rinse it with acetone, and dry it completely.

 Fill the pycnometer with 1-Boc-4-(4-bromobutyl)piperidine and allow it to equilibrate in the
constant temperature water bath.

e Dry the outside of the pycnometer and weigh it (ms).
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e The density of the sample (p_sample) is calculated using the following formula: p_sample =
[(ms - m1) / (m2 - m1)] * p_water where p_water is the known density of water at the
experimental temperature.

Determination of Solubility (Shake-Flask Method)

This method determines the equilibrium solubility of a compound in a specific solvent.[6]
Apparatus:

e Small glass vials with screw caps

e Analytical balance

e Volumetric flasks and pipettes

o Temperature-controlled shaker or agitator

e Centrifuge

e Syringe filters (e.g., 0.22 um PTFE)

o High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for
guantification

Procedure:

Add an excess amount of 1-Boc-4-(4-bromobutyl)piperidine to a series of vials.

» To each vial, add a known volume of a different solvent (e.g., water, ethanol,
dichloromethane, hexane).

o Seal the vials and place them in a temperature-controlled shaker (e.g., at 25 °C) for 24-48
hours to reach equilibrium.

 After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow any
undissolved material to settle.
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o Carefully withdraw a sample of the supernatant and filter it through a syringe filter to remove
any solid particles.

o Accurately dilute the filtrate with an appropriate solvent to a concentration suitable for
analysis.

e Quantify the concentration of the dissolved compound using a pre-calibrated HPLC or GC
method.[7]

 Calculate the solubility in units such as mg/mL or mol/L.

Logical and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key workflows relevant to
the characterization and use of 1-Boc-4-(4-bromobutyl)piperidine.
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Physicochemical Characterization Workflow
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Physicochemical Characterization Workflow

The diagram above outlines a logical workflow for the comprehensive physicochemical
characterization of a new batch or sample of 1-Boc-4-(4-bromobutyl)piperidine. This process

ensures the identity, purity, and key physical properties are well-documented before its use in
further research or development activities.
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General Synthetic Strategy for 4-Substituted N-Boc-Piperidines
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General Synthetic Strategy for 4-Substituted N-Boc-Piperidines
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This diagram illustrates a plausible synthetic pathway for 1-Boc-4-(4-bromobutyl)piperidine,
starting from commercially available materials. This generalized scheme highlights the key
transformations typically employed in the synthesis of such piperidine derivatives.

Conclusion

1-Boc-4-(4-bromobutyl)piperidine is a foundational building block for the synthesis of
complex molecules in drug discovery. This guide provides the currently available physical
property data and outlines detailed experimental protocols for the determination of its key
physicochemical characteristics. The provided workflows offer a logical framework for the
characterization and synthesis of this and related compounds. A comprehensive understanding
of these properties is crucial for its effective application in the development of novel
pharmaceutical agents. Further experimental work is required to determine the melting point
and a comprehensive solubility profile in various pharmaceutically relevant solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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